Cas no 27391-18-0 (1,2-Propanediol,3-(4-hydroxy-3-methoxyphenyl)-)

• Product Name: 1,2-Propanediol,3-(4-hydroxy-3-methoxyphenyl)-
• CAS No: 27391-18-0
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 270612
• PubChem ID: 161566
• Update Time: 2025-04-19

1,2-Propanediol,3-(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(4-hydroxy-3-methoxyphenyl)-
• 3-(4-hydroxy-3-methoxyphenyl)-1,2-Propanediol
• 3-(4-hydroxy-3-methoxyphenyl)propane-1,2-diol
• FT-0704744
• 27391-18-0
• Vanillyl glycol
• CHEBI:125366
• DTXSID20950078
• 4-Hydroxy-3-methoxyphenyl-1-propane-1,2-diol
• Q27215721
• AKOS040735157
• BRD-A10396145-001-01-1
• 1,2-Propanediol, 3-(4-hydroxy-3-methoxyphenyl)-
• SCHEMBL15240954
• DA-25168
• DTXCID401000459

• Inchi： 1S/C10H14O4/c1-14-10-5-7(2-3-9(10)13)4-8(12)6-11/h2-3,5,8,11-13H,4,6H2,1H3
• InChI Key： QGFJORGLNPWXMK-UHFFFAOYSA-N
• SMILES： OC(CO)CC1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 198.08922
• Monoisotopic Mass: 198.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.265
• Boiling Point: 418.4°Cat760mmHg
• Flash Point: 206.8°C
• Refractive Index: 1.578
• PSA: 69.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols